Cas no 2167980-86-9 (4-(3,6-dihydro-2H-pyran-4-yl)-4H,5H,6H,7H-pyrazolo1,5-apyridin-2-amine)

• Product Name: 4-(3,6-dihydro-2H-pyran-4-yl)-4H,5H,6H,7H-pyrazolo1,5-apyridin-2-amine
• CAS No: 2167980-86-9
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• CID: 6069447
• PubChem ID: 165495098
• Update Time: 2025-06-12

4-(3,6-dihydro-2H-pyran-4-yl)-4H,5H,6H,7H-pyrazolo1,5-apyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3,6-dihydro-2H-pyran-4-yl)-4H,5H,6H,7H-pyrazolo1,5-apyridin-2-amine
• 2167980-86-9
• 4-(3,6-dihydro-2H-pyran-4-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-2-amine
• EN300-1586947

• Inchi： 1S/C12H17N3O/c13-12-8-11-10(2-1-5-15(11)14-12)9-3-6-16-7-4-9/h3,8,10H,1-2,4-7H2,(H2,13,14)
• InChI Key： LUYBNEFSJRDLNN-UHFFFAOYSA-N
• SMILES： O1CC=C(CC1)C1C2=CC(N)=NN2CCC1

Computed Properties

• Exact Mass: 219.137162174g/mol
• Monoisotopic Mass: 219.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 53.1Ų

Additional information on 4-(3,6-dihydro-2H-pyran-4-yl)-4H,5H,6H,7H-pyrazolo1,5-apyridin-2-amine

Introduction to 4-(3,6-dihydro-2H-pyran-4-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-2-amine (CAS No. 2167980-86-9)

4-(3,6-dihydro-2H-pyran-4-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-2-amine, with the CAS number 2167980-86-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyridines and is characterized by its unique structural features and potential biological activities. The compound's structure includes a pyrazolopyridine core fused with a dihydropyran ring, which imparts distinct chemical and biological properties.

The synthesis of 4-(3,6-dihydro-2H-pyran-4-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-2-amine has been extensively studied in recent years. Various synthetic routes have been developed to optimize yield and purity. One notable method involves the reaction of 4-chloro-3,6-dihydro-2H-pyran with 2-amino-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine in the presence of a suitable catalyst. This approach not only enhances the efficiency of the synthesis but also ensures the formation of the desired product with high stereoselectivity.

In terms of its biological activity, 4-(3,6-dihydro-2H-pyran-4-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-2-amine has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes and receptors involved in inflammatory and neurodegenerative diseases. For instance, studies have indicated that this compound can effectively inhibit the activity of phosphodiesterase (PDE) enzymes, which are key targets in the treatment of conditions such as chronic obstructive pulmonary disease (COPD) and Alzheimer's disease.

The pharmacological profile of 4-(3,6-dihydro-2H-pyran-4-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-2-amine has also been explored in detail. Preclinical data suggest that it exhibits good oral bioavailability and favorable pharmacokinetic properties. These attributes make it a promising candidate for further development as a therapeutic agent. Additionally, the compound has demonstrated low toxicity in animal models, which is a crucial factor for its potential use in clinical settings.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular interactions of 4-(3,6-dihydro-2H-pyran-4-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-2-amine. Molecular docking studies have provided insights into its binding modes with target proteins. These computational models have helped identify key residues and interaction sites that contribute to the compound's biological activity. Such information is invaluable for rational drug design and optimization.

The potential applications of 4-(3,6-dihydro-2H-pyran-4-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-2-amine extend beyond its role as an enzyme inhibitor. Ongoing research is exploring its effects on cellular signaling pathways and its ability to modulate gene expression. Preliminary findings suggest that this compound may have broader therapeutic implications in areas such as cancer and metabolic disorders.

In conclusion, 4-(3,6-dihydro-2H-pyran-4-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-2-amine (CAS No. 2167980-86-9) represents a promising lead compound in the development of novel therapeutic agents. Its unique chemical structure and favorable biological properties make it an attractive target for further investigation. As research continues to advance our understanding of this compound's mechanisms of action and potential applications, it holds significant promise for addressing unmet medical needs in various disease areas.